![molecular formula C11H13BrFNO2S B1395632 4-(4-Bromo-2-fluoro-benzyl)-thiomorpholine 1,1-dioxide CAS No. 1092563-28-4](/img/structure/B1395632.png)
4-(4-Bromo-2-fluoro-benzyl)-thiomorpholine 1,1-dioxide
Overview
Description
4-(4-Bromo-2-fluoro-benzyl)-thiomorpholine 1,1-dioxide (4-BFTM) is a highly versatile compound that has a wide range of applications in both scientific research and laboratory experiments. 4-BFTM is a chemical derivative of thiomorpholine and is characterized by its four-ring structure. It is a highly polar compound, with a wide range of properties that make it an attractive option for use in various scientific and laboratory applications.
Mechanism of Action
The mechanism of action of 4-(4-Bromo-2-fluoro-benzyl)-thiomorpholine 1,1-dioxide is not fully understood. However, it is believed that the compound acts as a chelating agent, binding to metal ions and forming complexes. These complexes can then interact with other molecules, resulting in various biochemical and physiological effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to inhibit the growth of certain bacteria and fungi. Additionally, it has been shown to have anti-inflammatory and anti-oxidant properties. It has also been shown to have anticoagulant and antiplatelet effects, as well as to have an effect on the metabolism of certain drugs.
Advantages and Limitations for Lab Experiments
4-(4-Bromo-2-fluoro-benzyl)-thiomorpholine 1,1-dioxide has a number of advantages for use in laboratory experiments. It is a highly polar compound, which makes it soluble in a variety of solvents. Additionally, it is relatively inexpensive and is easy to synthesize. However, there are some limitations to its use in laboratory experiments. For example, it is a highly reactive compound, which can make it difficult to work with. Additionally, it has a limited shelf-life and can be easily degraded.
Future Directions
There are a number of potential future directions for 4-(4-Bromo-2-fluoro-benzyl)-thiomorpholine 1,1-dioxide research. One potential direction is the use of this compound in drug delivery systems. Additionally, further research can be done to investigate the effects of this compound on various diseases and conditions. Additionally, further research can be done to investigate the toxicity of this compound and to develop methods to reduce its toxicity. Finally, further research can be done to investigate the potential use of this compound in the synthesis of other compounds.
Scientific Research Applications
4-(4-Bromo-2-fluoro-benzyl)-thiomorpholine 1,1-dioxide has a wide range of applications in scientific research. It has been used in studies to investigate the effects of various drugs on the human body. It has also been used to study the effects of certain chemicals on the environment. Additionally, this compound has been used in the study of the chemistry of various compounds.
properties
IUPAC Name |
4-[(4-bromo-2-fluorophenyl)methyl]-1,4-thiazinane 1,1-dioxide | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13BrFNO2S/c12-10-2-1-9(11(13)7-10)8-14-3-5-17(15,16)6-4-14/h1-2,7H,3-6,8H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NKWZNVBXWZCTDM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CS(=O)(=O)CCN1CC2=C(C=C(C=C2)Br)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13BrFNO2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.20 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.